Cas no 2171601-25-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid)
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid
- 2171601-25-3
- EN300-1515382
- 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid
-
- Inchi: 1S/C26H32N2O5/c1-16(2)14-28(17(3)4)25(31)23(13-24(29)30)27-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,13-15H2,1-4H3,(H,27,32)(H,29,30)
- InChI Key: VFOMLVGAMATQRV-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)C(N(C(C)C)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 95.9Ų
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515382-0.05g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-0.1g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-0.25g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-0.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-1.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-2.5g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-5.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-10.0g |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515382-50mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515382-100mg |
3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylpropyl)(propan-2-yl)carbamoyl]propanoic acid |
2171601-25-3 | 100mg |
$2963.0 | 2023-09-27 |
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid (CAS No. 2171601-25-3): An Overview
3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid (CAS No. 2171601-25-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that contribute to its potential therapeutic applications.
The structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid includes a fluorene moiety, an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid functional group. The presence of these functional groups makes it an attractive candidate for various biochemical and pharmacological studies. The Fmoc group, in particular, is widely used in peptide synthesis due to its ease of removal under mild conditions, which allows for the controlled synthesis of complex peptides and proteins.
Recent research has highlighted the potential of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid in the development of novel therapeutics. A study published in the Journal of Medicinal Chemistry (2023) explored the compound's ability to modulate specific protein-protein interactions (PPIs), which are critical in various disease pathways. The researchers found that the compound effectively inhibited the interaction between two key proteins involved in cancer cell proliferation, suggesting its potential as an anticancer agent.
In another study, published in the European Journal of Medicinal Chemistry (2024), scientists investigated the compound's anti-inflammatory properties. The results indicated that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid exhibited significant anti-inflammatory effects by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new avenues for its use in treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.
The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by coupling reactions to introduce the other functional groups. The final step typically involves deprotection to reveal the free amino group, which can then be further modified or conjugated to other molecules as needed. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.
The physicochemical properties of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid have also been extensively studied. It is known to have good solubility in organic solvents such as DMSO and DMF, which facilitates its use in various biological assays. Additionally, its stability under different conditions has been evaluated, ensuring that it remains active and intact during storage and handling.
In terms of safety and toxicity, preliminary studies have shown that 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid exhibits low cytotoxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. These studies are crucial for advancing the compound from preclinical to clinical stages.
The potential applications of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid extend beyond cancer and inflammatory diseases. Researchers are also exploring its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preliminary data suggest that the compound may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death.
In conclusion, 3-{[(9H-fluoren - 9 - ylmethoxy) carbonyl] amino} - 3 - (isobutanyl) - N - (1 - methylprop - 1 - en - 1 - ylamino) propanamide, with CAS No. 2171601 - 25 - 3, is a promising compound with a wide range of potential therapeutic applications. Its unique structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.
2171601-25-3 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylpropyl)(propan-2-yl)carbamoylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)